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Compound of Interest

Compound Name: Furo[3,2-c]pyridine-4-methanol

Cat. No.: B053325

Furo[3,2-c]pyridine-4-methanol: A Technical
Overview

This document provides the fundamental molecular information for Furo[3,2-c]pyridine-4-
methanol, a heterocyclic organic compound. The data presented is intended for researchers,
scientists, and professionals in the field of drug development and chemical synthesis.

Core Molecular Data

The essential molecular details of Furo[3,2-c]pyridine-4-methanol are summarized below.
This information is critical for stoichiometric calculations, analytical characterization, and
registration in chemical databases.

Parameter Value

Molecular Formula CsH7NO2[1][2]
Molecular Weight 149.15 g/mol [1]
Alternate Molecular Weight 149.147 g/mol [2]
CAS Number 117013-87-3[1][2][3]

Experimental Protocols and Signaling Pathways

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b053325?utm_src=pdf-interest
https://www.benchchem.com/product/b053325?utm_src=pdf-body
https://www.benchchem.com/product/b053325?utm_src=pdf-body
https://www.benchchem.com/product/b053325?utm_src=pdf-body
https://www.chembk.com/en/chem/117013-87-3
https://www.buysellchem.com/products/117013-87-3.html
https://www.chembk.com/en/chem/117013-87-3
https://www.buysellchem.com/products/117013-87-3.html
https://www.chembk.com/en/chem/117013-87-3
https://www.buysellchem.com/products/117013-87-3.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB51058900.htm?N=Europe
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053325?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

A comprehensive search for detailed experimental protocols for the synthesis or application of
Furo[3,2-c]pyridine-4-methanol did not yield specific, reproducible methodologies within the
public domain. While general synthetic routes for substituted furo[3,2-c]pyridines have been
published, specific protocols for the -4-methanol derivative are not readily available.

Similarly, there is no currently available information linking Furo[3,2-c]pyridine-4-methanol to
specific biological signaling pathways. Its potential biological activity and mechanism of action
would require further investigation through dedicated screening and molecular biology studies.

Due to the absence of defined signaling pathways or complex experimental workflows involving
this specific molecule in the available literature, a representative diagram could not be
generated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Furo[3,2-c]pyridine-4-methanol molecular formula and
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b053325#furo-3-2-c-pyridine-4-methanol-molecular-
formula-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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